Cas no 40098-26-8 (Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate)

• Product Name: Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate
• CAS No: 40098-26-8
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 833895
• PubChem ID: 3912664
• Update Time: 2025-06-15

Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate
• 1-Cyclopentene-1-heptanoic acid, 3-hydroxy-5-oxo-, methyl ester
• Methyl 7-(3-hydroxy-5-oxo-1-cyclopenten-1-yl)heptanoate
• METHYL 7-[(3RS)-3-HYDROXY-5-OXOCYCLOPENT-1-ENYL]HEPTANOATE
• (dl)-2-(6-carbomethoxy-hexyl)-4-hydroxy-1-oxo-cyc
• 2-(6-Carbomethoxyhexyl)-1,3,4-cyclopentantrion
• 2-(6-carbomethoxyhexyl)-4(S)-hydroxycyclopent-2-en-1-one
• 2-(6-carbomethoxyhexyl)-4-hydroxy-2-cyclopenten-1-one
• 2-(6-Methoxycarbonylhexyl)-cyclopentan-1,3,4-trion
• 4-hydroxy-2-(6-carbomethoxyhexyl)-cyclopenten-2-enone
• 4-hydroxy-2-(6-methoxycarbonylhexyl)-2-cyclopentenone
• CTK1D4028
• AC-28145
• Misoprostol impurity, norprostol- [USP]
• DB-352157
• Q27270564
• Norprostol
• methyl 3-hydroxy-5-oxocylopent-1-eneheptanoate
• 8I3O2MY5FN
• methyl 7-(3(RS)-hydroxy-5-oxocyclopent-1-en--yl)heptanoate
• Methyl7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate
• 40098-26-8
• METHYL (+/-)-3.XI.-HYDROXY-5-OXO-1-CYCLOPENTENE-1-HEPTANOATE
• DTXSID90960548
• A1-01383
• methyl 3-hydroxy-5-oxocyclopent-1-eneheptanoate
• DB-049719
• Methyl (S)-()-3-hydroxy-5-oxo-1-cyclopentene-1-heptanoate
• methyl 3(RS)-hydroxy-5-oxocyclopent-1-eneheptanoate
• Methyl 7-[(3RS)-3-Hydroxy-5-oxocyclopent-1-enyl]heptanoate; 1-Cyclopentene-1-heptanoic acid, 3-hydroxy-5-oxo-, methyl ester; 1-Cyclopentene-1-heptanoic acid, 3-hydroxy-5-oxo-, methyl ester, (+/-)-; Methyl (+/-)-3?-hydroxy-5-oxo-1-cyclopentene-1-heptanoate; Methyl 3-hydroxy-5-oxo-1-cyclopenteneheptanoate; Methyl-3-hydr
• Methyl (+/-)-3xi-hydroxy-5-oxo-1-cyclopentene-1-heptanoate
• UNII-8I3O2MY5FN
• SCHEMBL2720980
• DB-070247
• 7-(3-hydroxy-5-oxo-1-cyclopentenyl)-heptanoic acid methyl ester
• MISOPROSTOL IMPURITY, NORPROSTOL- [USP IMPURITY]
• Misoprostol impurity F [EP]
• AKOS016009197
• methyl 7-(3-hydroxy-5-oxocyclopenten-1-yl)heptanoate
• MISOPROSTOL IMPURITY F [EP IMPURITY]
• Methyl 7-(3-hydroxy-5-oxo-cyclopenten-1-yl)heptanoate
• MFCD03093746

• Inchi： 1S/C13H20O4/c1-17-13(16)7-5-3-2-4-6-10-8-11(14)9-12(10)15/h8,11,14H,2-7,9H2,1H3
• InChI Key： PQKUWAVOSCVDCT-UHFFFAOYSA-N
• SMILES： OC1C=C(C(C1)=O)CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 240.1362
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.125
• PSA: 63.6

Additional information on Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate

Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate: Chemical Profile and Emerging Applications

Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate, a compound with the CAS number 40098-26-8, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its cyclopentenone moiety and ester functionality, presents a promising scaffold for the development of novel bioactive molecules. The detailed exploration of its chemical characteristics, biological activities, and potential applications in modern medicine underscores its significance in contemporary research.

The molecular structure of Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate is intricately designed, featuring a cyclopentene ring substituted with a hydroxyl group at the 3-position and an ester group at the 7-position. This configuration not only contributes to its distinct chemical reactivity but also opens up diverse possibilities for interaction with biological targets. The presence of both hydroxyl and ester functionalities makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules.

In recent years, there has been a surge in research focused on natural product-inspired compounds due to their inherent biological activity and structural diversity. Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate aligns well with this trend, as it shares structural similarities with several known bioactive natural products. The cyclopentenone core is particularly noteworthy, as it is frequently encountered in compounds exhibiting anti-inflammatory, antimicrobial, and antioxidant properties. This motif has been extensively studied for its potential therapeutic applications, making Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate a valuable candidate for further investigation.

One of the most compelling aspects of Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate is its potential role as a pharmacophore in drug discovery. The combination of the hydroxyl and ester groups provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities. For instance, modifications at the hydroxyl group can enhance solubility and bioavailability, while alterations at the ester moiety can influence metabolic stability. Such flexibility makes it an attractive scaffold for designing molecules with optimized pharmacokinetic profiles.

Recent studies have begun to explore the pharmacological properties of derivatives of Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate. Preliminary in vitro experiments have suggested that certain analogs exhibit promising anti-inflammatory effects by modulating key signaling pathways involved in immune responses. The cyclopentenone ring, in particular, has been shown to interact with proteins such as peroxisome proliferator-derived factor (PPAR) and nuclear factor kappa B (NFκB), which are critical regulators of inflammation. These findings highlight the compound's potential as a lead structure for developing novel anti-inflammatory agents.

The synthesis of Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-y l)heptanoate presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and biocatalytic approaches, have been employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also ensure that the final product is suitable for further biological evaluation. The development of efficient synthetic routes is crucial for facilitating future research and commercial applications.

From a regulatory perspective, Methyl 7-(3-hydroxy -5 -oxocyclopent -1 -en -1 -yl)heptanoate does not fall under any restricted categories, making it easier to handle and study in laboratory settings. Its non-toxic nature further adds to its appeal as a research compound. However, rigorous safety protocols must still be followed during handling to ensure worker safety and prevent environmental contamination. As research progresses, understanding the environmental impact of such compounds will be essential for sustainable chemical development.

The future prospects of Methyl 7-(3-hydroxy -5 -oxocyclopent -1 -en -1 -yl)heptanoate are vast and multifaceted. Ongoing studies aim to uncover new biological activities and optimize synthetic routes for large-scale production. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative derivatives with enhanced therapeutic potential. Additionally, computational modeling techniques will play a crucial role in predicting the behavior of this compound in various biological systems.

In conclusion, Methyl 7-(3-hydroxy -5 -oxocyclopent -1 -en -1 -yl)heptanoate (CAS no: 40098-26-8) represents a significant advancement in the realm of bioactive molecular design. Its unique structural features and promising biological activities make it a valuable asset in contemporary pharmaceutical research. As our understanding of its properties continues to grow, so too will its potential applications in medicine and beyond. The continued exploration of this compound will undoubtedly contribute to the development of novel therapeutic agents that address some of today's most pressing health challenges.